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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dispersion of calcium
chromate (Pigment Yellow 33) for use in industrial paint formulations. This document outlines

the pigment's key properties, details experimental protocols for dispersion and performance

evaluation, and presents typical performance data.

Introduction to Calcium Chromate (Pigment Yellow
33)
Calcium chromate is an inorganic pigment known for its bright yellow color and, most notably,

its excellent anti-corrosive properties.[1][2] It is classified under the Colour Index as Pigment

Yellow 33.[1] Its primary application is in primers for industrial and marine environments where

robust corrosion protection of metal substrates is critical.[1] The anti-corrosive action of

calcium chromate is attributed to the release of soluble chromate ions, which passivate the

metal surface by forming a protective layer of iron and chromium oxides, thus inhibiting the

electrochemical process of corrosion.

Important Safety Considerations: Calcium chromate is a hexavalent chromium compound and

is classified as a human carcinogen.[1] All handling and processing of this pigment must be

conducted with appropriate personal protective equipment (PPE), including respiratory

protection, gloves, and eye protection, in a well-ventilated area to minimize exposure.
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Pigment Properties and Specifications
A summary of typical physical and chemical properties of calcium chromate (Pigment Yellow

33) is provided in Table 1. These values are representative and may vary between different

commercial grades.

Property Typical Value Units Test Method

Chemical Formula CaCrO₄ - -

Colour Index Pigment Yellow 33 - -

CAS Number 13765-19-0 - -

Density 2.8 - 3.1 g/cm³ ASTM D153

Oil Absorption 15 - 25 g/100g ASTM D281

Particle Size

Distribution (D50)
1 - 5 µm Laser Diffraction

Solubility in Water Slightly soluble - -

Dispersion of Calcium Chromate in Paint
Formulations
Proper dispersion of calcium chromate pigment is crucial for achieving optimal anti-corrosive

performance, color, and film properties. The process involves the wetting of pigment particles,

the mechanical breakdown of agglomerates, and the stabilization of the dispersed particles

within the resin system.

Recommended Dispersion Equipment
For laboratory-scale preparations, high-speed dispersers (HSD) with a Cowles-type blade are

commonly used. For larger-scale production, bead mills or sand mills are recommended to

achieve a finer and more uniform dispersion.

General Dispersion Procedure (High-Speed Disperser)
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Premixing: In a suitable vessel, combine the resin, solvent, and any wetting and dispersing

additives.

Wetting: While mixing at low speed, gradually add the calcium chromate pigment to the

liquid phase. Ensure all the pigment is wetted by the vehicle.

Dispersion: Increase the speed of the disperser to create a vortex. The tip speed of the blade

should typically be between 18-25 m/s.

Milling: Continue dispersion until the desired fineness of grind is achieved. This is typically

monitored using a Hegman gauge.

Let-down: Reduce the mixing speed and add the remaining components of the paint

formulation (e.g., additional resin, solvents, and other additives). Mix until uniform.

Experimental Protocols for Performance Evaluation
Fineness of Grind (ASTM D1210)
This method is used to assess the degree of pigment dispersion.

Place a small amount of the paint sample at the deep end of the Hegman gauge channel.

With a straight-edged scraper held at a right angle to the gauge, draw the paint down the

length of the channel in a smooth, steady motion.

Immediately view the gauge at a low angle to the light source.

The fineness of grind is the point on the scale where a significant number of coarse particles

or scratches first appear. The reading is typically reported in Hegman units (0-8) or microns.

For anti-corrosive primers, a Hegman value of 4 to 5 is generally acceptable.

Rub-Out Test (ASTM D2090 - adapted)
This test is used to evaluate the stability of the pigment dispersion and identify potential issues

like flocculation.

Apply a uniform film of the paint to a non-porous substrate (e.g., a Leneta chart).
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Allow the film to partially dry.

Firmly rub a small area of the wet film with a fingertip in a circular motion.

Allow the entire film to dry completely.

Visually compare the color of the rubbed area to the unrubbed area. A significant color

difference indicates poor dispersion stability (flocculation).

Corrosion Resistance (ASTM B117 - Salt Spray Test)
This is an accelerated corrosion test to evaluate the protective properties of the paint.

Prepare steel panels according to standard procedures (e.g., ASTM D609).

Apply the calcium chromate primer to the panels at a specified dry film thickness.

Allow the panels to cure completely as per the manufacturer's instructions.

Scribe a line through the coating to the metal substrate.

Place the panels in a salt spray cabinet, where they will be exposed to a continuous fog of

5% sodium chloride solution at 35°C.

Periodically inspect the panels for signs of corrosion, such as blistering, rusting, and

creepage from the scribe. Record the number of hours to failure based on predefined criteria

(e.g., degree of blistering or rust creepage).

Typical Performance Data in Industrial Coatings
The following tables provide representative performance data for a solvent-based epoxy-

polyamide primer formulated with calcium chromate.

Table 2: Formulation Characteristics
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Property Typical Value Units

Pigment Volume Concentration

(PVC)
35 - 45 %

Viscosity (Krebs Units) 70 - 85 KU

Fineness of Grind (Hegman) 4 - 5 -

Table 3: Dried Film Properties

Property Typical Value Units Test Method

Gloss (60°) 10 - 20 Gloss Units ASTM D523

Dry Film Thickness 50 - 75 µm -

Table 4: Corrosion Resistance Performance

Test Duration Observation

Salt Spray (ASTM B117) 1000

No blistering or rusting on the

panel face. Scribe creepage

less than 2 mm.

Humidity Resistance (ASTM

D2247)
500 No change in appearance.
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Pigment dispersion and evaluation workflow.
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Passivation mechanism of calcium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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